Cas no 2137744-67-1 (Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester)

• Product Name: Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester
• CAS No: 2137744-67-1
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5268972
• Update Time: 2025-05-25

Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester

• Inchi： 1S/C12H14N2O3/c1-4-16-12(15)8-9-10(17-11(8)13)7(3)6(2)5-14-9/h5H,4,13H2,1-3H3
• InChI Key： LMRUJATXYSOGQQ-UHFFFAOYSA-N
• SMILES： C12C(C(OCC)=O)=C(N)OC1=C(C)C(C)=CN=2

Additional information on Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester

Furo[3,2-b]pyridine-3-carboxylic Acid, 2-Amino-6,7-Dimethyl-, Ethyl Ester: A Comprehensive Overview

The compound Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester (CAS No. 2137744-67-1) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a furo[3,2-b]pyridine ring system substituted with an amino group at position 2 and methyl groups at positions 6 and 7. The ethyl ester group at position 3 further enhances its functional versatility.

Furo[3,2-b]pyridine is a heterocyclic aromatic compound that has gained attention in recent years due to its applications in drug design and materials science. The presence of the amino group at position 2 introduces nucleophilic properties, while the methyl groups at positions 6 and 7 contribute to steric effects and electronic modulation. These features make the compound a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of Furo[3,2-b]pyridine derivatives in the development of new pharmaceutical agents. For instance, researchers have explored the use of this compound as a scaffold for designing antimicrobial agents, anti-inflammatory drugs, and anticancer therapies. The ethyl ester group at position 3 plays a crucial role in enhancing the compound's solubility and bioavailability, making it more suitable for pharmacological applications.

In terms of synthesis, Furo[3,2-b]pyridine-3-carboxylic acid derivatives can be prepared through a variety of methods. One common approach involves the cyclization of appropriately substituted precursors under specific reaction conditions. For example, the formation of the furo[3,2-b]pyridine ring system can be achieved through a [4+2] cycloaddition reaction or by using transition metal catalysts. The introduction of the amino group and methyl groups can be carried out via nucleophilic substitution or alkylation reactions.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. For instance, derivatives of Furo[3,2-b]pyridine have been investigated for their potential use in organic electronics. The conjugated aromatic system provides excellent electronic properties, which can be tailored for applications such as organic light-emitting diodes (OLEDs) or field-effect transistors (FETs). The presence of substituents like the amino group and methyl groups allows for fine-tuning of these properties to meet specific performance requirements.

From an environmental perspective, understanding the degradation pathways and ecological impact of Furo[3,2-b]pyridine derivatives is crucial. Recent research has focused on assessing the biodegradability of these compounds under various environmental conditions. Studies have shown that certain substituents on the furo[3,2-b]pyridine ring can influence the rate of degradation. For example, the presence of electron-donating groups like methyl groups may enhance microbial degradation rates by increasing the compound's susceptibility to enzymatic attack.

In conclusion, Furo[3,2-b]pyridine-3-carboxylic acid, 2-amino-6,7-dimethyl-, ethyl ester (CAS No. 2137744-67-1) is a versatile compound with wide-ranging applications in chemistry and pharmacology. Its unique structure and functional groups make it an attractive target for further research and development in fields such as drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science.